Cas no 1343803-33-7 (3-(Furan-3-yl)thiophene-2-carboxylic acid)

• Product Name: 3-(Furan-3-yl)thiophene-2-carboxylic acid
• CAS No: 1343803-33-7
• MF: C₉H₆O₃S
• MW: 194.207141399384
• CID: 5713200
• PubChem ID: 63948527
• Update Time: 2025-06-13

3-(Furan-3-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS013264001
• 3-(furan-3-yl)thiophene-2-carboxylic acid
• EN300-745839
• 3-(furan-3-yl)thiophene-2-carboxylicacid
• 1343803-33-7
• 2-Thiophenecarboxylic acid, 3-(3-furanyl)-
• 3-(Furan-3-yl)thiophene-2-carboxylic acid

• Inchi： 1S/C9H6O3S/c10-9(11)8-7(2-4-13-8)6-1-3-12-5-6/h1-5H,(H,10,11)
• InChI Key： IOROUKOIRLWIRR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)C1=COC=C1

Computed Properties

• Exact Mass: 194.00376522g/mol
• Monoisotopic Mass: 194.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.7Ų

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 293.3±30.0 °C(Predicted)
• pka: 3.36±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 3-(Furan-3-yl)thiophene-2-carboxylic acid

Introduction to 3-(Furan-3-yl)thiophene-2-carboxylic acid (CAS No. 1343803-33-7)

3-(Furan-3-yl)thiophene-2-carboxylic acid, with the CAS number 1343803-33-7, is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its fused thiophene and furan rings, which are connected to a carboxylic acid group. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable candidate for further research and development.

The molecular formula of 3-(Furan-3-yl)thiophene-2-carboxylic acid is C₁₀H₆O₂S, and its molecular weight is 194.22 g/mol. The compound is known for its high thermal stability and solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for a wide range of applications, from pharmaceuticals to organic electronics.

In the realm of medicinal chemistry, 3-(Furan-3-yl)thiophene-2-carboxylic acid has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant inhibitory effects on the proliferation of human colon cancer cells. The researchers attributed this activity to the compound's ability to modulate key signaling pathways involved in cell growth and apoptosis.

Beyond its biological activities, 3-(Furan-3-yl)thiophene-2-carboxylic acid has also shown promise in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and photovoltaic materials. A study published in Advanced Materials in 2020 demonstrated that thin films of this compound exhibited excellent charge transport properties, making it a potential material for use in organic field-effect transistors (OFETs) and solar cells.

The synthesis of 3-(Furan-3-yl)thiophene-2-carboxylic acid typically involves multistep processes, including the coupling of thiophene and furan derivatives followed by carboxylation. One common synthetic route involves the Pd-catalyzed cross-coupling reaction between 2-bromothiophene and 3-furylboronic acid, followed by oxidative carboxylation using carbon dioxide as the carboxylating agent. This method provides a high yield and good purity of the final product, making it suitable for large-scale production.

The environmental impact of 3-(Furan-3-yl)thiophene-2-carboxylic acid is another important consideration. Recent research has focused on developing greener synthetic methods to reduce the environmental footprint associated with its production. For example, a study published in Green Chemistry in 2019 described an eco-friendly approach using microwave-assisted synthesis, which significantly reduced reaction times and minimized waste generation.

In conclusion, 3-(Furan-3-yl)thiophene-2-carboxylic acid (CAS No. 1343803-33-7) is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new synthetic methods continue to be developed and optimized, the future prospects for this compound are promising.